Chitosan oligosaccharide and its derivatives are known for their diverse biological activities. In this study, we communicate a convenient one-pot synthesis of N,N-dimethyl chitosan oligosaccharide (DMCOS) from chitin via acid-catalyzed tandem depolymerization-deacetylation-N-methylation pathway using formaldehyde as the methylation reagent. The synthesis protocol offers 77% DMCOS that features a high degree of deacetylation, a high degree of methylation, and a low average molecular weight. Compared to chitosan, DMCOS exhibits superior antifungal activity against Candida species. Mechanism study reveals a previously non-reported hydroxyl group-assisted effect that facilitates the reductive amination reaction under strong acidic conditions. Overall, our findings demonstrate the feasibility of direct synthesis of DMCOS from chitin, highlighting its potential use in anti-fungal applications.

The CO2-to-aromatics process is a chemical reaction that converts carbon dioxide (CO2) into valuable petrochemical, i.e., aromatics (especially, benzene, toluene, and xylene) over the metal/zeolite bifunctional catalytic systems. These aromatics are used in producing plastics, fibers, and other industrial products, which are currently exclusively sourced from fossil-derived feedstocks. The significance of this process lies in its potential to mitigate climate change by reducing greenhouse gas emissions while simultaneously producing valuable chemicals. Consequently, these CO2-derived aromatics can reduce the reliance on fossil fuels as a source of feedstocks, which can help to promote a more sustainable and circular economy. Owing to the existence of a wider straight channel favoring the aromatization process, the zeolite ZSM-5 is extensively used to yield aromatics during CO2 hydrogenation over bifunctional (metal/zeolite) catalytic systems. To provide a better understanding of this unique property of zeolite ZSM-5, this work investigates the impact of particle size and hierarchy of the zeolite and how these to govern reaction performance and overall selectivity. As a result, an improved understanding of the zeolite-catalyzed hydrocarbon conversion process has been obtained.

Mixing weak acids and bases can produce highly complicated binary mixtures, called pseudo-protic ionic liquids, in which a complex network of effects determine the physicochemical properties that are currently impossible to predict. In this joint computational-experimental study, we investigated 1-methylimidazole-acetic acid mixtures through the whole concentration range. Effects of the varying ionization and excess of either components on the properties, such as density, diffusion coefficients, and overall hydrogen bonding structure were uncovered. A special emphasis was put on understanding the multiple factors that govern the conductivity of the system. In the presence of an excess of acetic acid, the 1-methylimidazolium acetate ion pairs dissociate more efficiently, resulting in a higher concentration of independently moving, conducting ions. However, the conductivity measurements showed that higher concentrations of acetic acid improve the conductivity beyond this effect, suggesting in addition to standard dilution effects the occurrence of Grotthuss diffusion in high acidto-base ratios. The results here will potentially help designing novel electrolytes and proton conducting systems, which can be exploited in a variety of applications.

Solar-driven high-value utilization of biomass and its derivatives has attracted tremendous attention in replacing fossil sources to generate chemicals. Developing high-performance photocatalysts to selectively catalyze bio-platform molecules remains a challenge. Herein, biomass-based 5-hydroxymethylfurfural (HMF) was efficiently and selectively photooxidized to 2, 5-diformylfuran (DFF) using a metal-free polyimide (PI). PI with moderate photooxidation capacity delivered high DFF selectivity of 91% and high apparent quantum efficiency of 1.13%, nearly 7 times higher than that of graphitic carbon nitride. Experimental measurements and theoretical calculations revealed that the band structure and photooxidation capability of PI can be continuously modulated by varying the molar ratio of amine and anhydride. Mechanism analysis depicted that holes and superoxide radicals play crucial roles in the efficient photooxidation of HMF to DFF. This work provides guidance on designing efficient polymeric photocatalysts for oxidating biomass and its derivatives to value-added chemicals.

We discuss the prospects of recent promising methods of producing ammonia without fossil fuels. Despite demonstrating efficiency gains over previous similar approaches, the novel biological and electrochemical pathways require further large improvements to compete with electricity-powered Haber-Bosch. As some literature asserts that future production will shift to smaller scales, such as on-farm, we qualitatively discuss the economics of scale of future green ammonia production.

High-quality graphene obtained by chemical vapor deposition (CVD) technique holds significant importance in constructing innovative electronic and optoelectronic devices. Direct growth of graphene over target substrates readily eliminates cumbersome transfer processes, offering compatibility with practical application scenarios. Recent years have witnessed growing strategic endeavors in the preparation of transfer-free graphene with favorable quality; nevertheless, timely review articles in this realm are still lacking. In this contribution, we present a systematic summary of recent advances in transfer-free synthesis of high-quality graphene on insulating substrates, with a focus on discussing synthetic strategies designed by elevating reaction temperature, confining gas flow, introducing growth promotor and regulating substrate surface.

Neutral aqueous flow batteries with common traits of the redox flow batteries, such as the independence of energy and power, scalability and operational flexibility, and additional merits of outstanding safety and low corrosivity show giant promise for storing massive electrical energy from solar and wind energy. Particularly, the ferrocyanide/ferricyanide ([Fe(CN)6]3-/4-) couple has been intensively employed as redox mediator to store energy in the catholyte ascribed to its abundance, low corrosivity, amazing redox reversibility and stability. However, the low energy density arising from poor solubility of [Fe(CN)6]3-/4- restricts their commercial applications for energy storage systems. In this work, the practical energy density of [Fe(CN)6]3-/4--based catholyte is significantly boosted from 10.5 to 92.8 Wh L-1 by combining the counter-ion effect and the single-molecule redox-targeting (SMRT) reactions between [Fe(CN)6]3-/4- and Prussian blue (Fe4[Fe(CN)6]3, PB)/Prussian white (PW). Paired with concentrated K2S anolyte, we demonstrate a neutral aqueous SMRT-based PB-Fe/S flow battery with ultra-long lifespan over 7000 cycles (4500 hours) and ultra-low chemical cost of the cell as 19.26 $ kWh-1. Remarkably, under the influences of SMRT reactions in the presence of PB granules in the catholyte, the capacity after 7000 cycles of the PB-Fe/S flow battery is 181.8% of the initial capacity without PB.

Immobilizing molecular catalysts on electrodes is vital for electrochemical applications. However, creating robust electrode-catalyst interactions while maintaining good catalytic performance and rapid electron transfer is challenging. Here, without introducing any foreign elements, we show a bottom-up synthetic approach of constructing the conjugated C–C bond between the commercial Vulcan carbon electrode and an organometallic catalyst. Characterization results from FTIR, XPS, aberration-corrected TEM and EPR confirmed the successful and uniform heterogenization of the complex. The synthesized Vulcan-LN4-Co catalyst is highly active and selective in the oxygen reduction reaction in neutral media, showing a 80% hydrogen peroxide selectivity and an 0.72 V (vs RHE) onset potential which significantly outperformed the homogenous counterpart. Based on single-crystal XRD and NMR data, we constructed the model for density functional theory calculations which showed a nearly optimal binding free energy for the *OOH intermediate. Our results show that the direct conjugated C-C bond is an effective approach of heterogenizing molecular catalysts on carbon, opening new opportunities for employing molecular catalysts in electrochemical applications.

Ammonia is important for modern agriculture and food production as it is a major source of fertilizer. Electrochemical ammonia synthesis (EAS) with sustainable energy generated electricity and decentralized reactors has been considered as environmentally friendly process. A few nitrogen sources have been considered and intensively studied in experiments and computations. Recently, it has been proposed and demonstrated that nitrogen oxides (NOx) electroreduction for selective ammonia production is feasible. Fundamental insights on experimental observation are necessary for more rational design of catalysts and reactor in the future. In this concept, we summarized the theoretical and computational insights of electrochemical nitrogen oxides reduction, particularly, the activity trend over diverse transition metal catalysts and products selectivity at varying potentials. Finally, we address the opportunities and challenges in the reverse artificial nitrogen cycle, as well as fundamental issues in electrochemical reaction modelling.

A puzzle piece of ‘greener’ battery recycling: Hydroxylated solvents were used with low concentrations of HCl to effectively dissolve metals – Co, Ni and Mn – and shed light on their dissolution mechanism in complex systems. The potential for simpler yet ‘greener’ systems than conventional hydrometallurgy was demonstrated by using high water fractions in metal dissolution.